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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)phenol

CAS No.: 4764-13-0

Cat. No.: B1220415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

characteristics of the organic compound 2-(1-piperidinylmethyl)phenol. Due to the limited

availability of direct experimental data for this specific molecule, this guide also incorporates

data from closely related isomers and analogs, alongside computed theoretical values, to offer

a well-rounded profile. Detailed experimental protocols for its synthesis and the determination

of its key physicochemical properties are also presented.

Core Physicochemical Data
The following table summarizes the available quantitative data for 2-(1-piperidinylmethyl)phenol

and its related compounds. It is critical to distinguish between experimentally determined

values and computationally predicted data.
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Property Value Data Type Compound Source

Molecular

Formula
C₁₂H₁₇NO ---

2-(1-

piperidinylmethyl

)phenol

[1]

Molecular Weight 191.27 g/mol Computed

2-(1-

piperidinylmethyl

)phenol

[1]

Melting Point 137-138 °C Experimental

3-(1-

piperidinylmethyl

)phenol (isomer)

[2][3]

56-57 °C Experimental

4-Methyl-2-(1-

piperidinylmethyl

)phenol (analog)

[4]

Boiling Point 308.1 ± 17.0 °C Predicted

3-(1-

piperidinylmethyl

)phenol (isomer)

[2][3]

81-84 °C @

0.005 Torr
Experimental

4-Methyl-2-(1-

piperidinylmethyl

)phenol (analog)

[4]

Solubility
Soluble in

Methanol
Experimental

3-(1-

piperidinylmethyl

)phenol (isomer)

[2][3]

Moderately

soluble in water

(general for

phenols)

General

Knowledge
Phenols [5]

pKa 9.97 ± 0.10 Predicted

3-(1-

piperidinylmethyl

)phenol (isomer)

[2][3]

LogP (XLogP3) 1.7 Computed

2-(1-

piperidinylmethyl

)phenol

[1]
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Topological Polar

Surface Area
23.5 Å² Computed

2-(1-

piperidinylmethyl

)phenol

[1]

CAS Number 4764-13-0 ---

2-(1-

piperidinylmethyl

)phenol

[1]

Synthesis and Experimental Protocols
2-(1-piperidinylmethyl)phenol is synthesized via the Mannich reaction, a three-component

condensation involving a phenol, formaldehyde, and a secondary amine (piperidine).[6][7]

Experimental Protocol: Synthesis via Mannich Reaction
This protocol outlines a general procedure for the synthesis of 2-(1-piperidinylmethyl)phenol.

Materials:

Phenol

Formaldehyde (37% aqueous solution)

Piperidine

Ethanol (or other suitable solvent)

Hydrochloric acid (for workup, if necessary)

Sodium hydroxide (for workup)

Dichloromethane (or other extraction solvent)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve phenol (1 equivalent) in ethanol.

To this solution, add piperidine (1 equivalent).

Cool the mixture in an ice bath and slowly add formaldehyde (1 equivalent) with continuous

stirring.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Heat the reaction mixture to reflux and maintain for a specified time (typically several hours),

monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture and remove the solvent under reduced pressure using a

rotary evaporator.

The crude product can be purified by column chromatography on silica gel or by

recrystallization from an appropriate solvent system.

Experimental Protocol: Melting Point Determination
Procedure:

A small, dry sample of the purified compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.
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The temperature at which the substance starts to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Experimental Protocol: Solubility Assessment
Procedure:

To a small, fixed amount of solvent (e.g., 1 mL of water, ethanol, etc.) in a test tube, add a

small, pre-weighed amount of the compound.

Stir or vortex the mixture at a constant temperature.

Observe for dissolution. If the compound dissolves completely, add another pre-weighed

amount and repeat until saturation is reached.

Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or

quantitatively (e.g., in mg/mL).

Potential Biological Activity and Signaling
While no specific signaling pathways for 2-(1-piperidinylmethyl)phenol have been documented,

phenolic compounds are well-known for their antioxidant properties. This activity is generally

attributed to their ability to donate a hydrogen atom from the hydroxyl group to neutralize free

radicals.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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